Cas no 1401668-08-3 ((S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide)

• Product Name: (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide
• CAS No: 1401668-08-3
• MF: C₁₅H₂₃N₃O
• MW: 261.36262345314
• CID: 2155423
• Update Time: 2025-06-15

(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-((s)-1-benzyl-piperidin-3-yl)-propionamide
• (S)-2-Amino-N-((S)-1-benzylpiperidin-3-yl)propanamide
• AM97882
• (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide

• Inchi： 1S/C15H23N3O/c1-12(16)15(19)17-14-8-5-9-18(11-14)10-13-6-3-2-4-7-13/h2-4,6-7,12,14H,5,8-11,16H2,1H3,(H,17,19)/t12-,14-/m0/s1
• InChI Key： OHVNPJOEJUILJY-JSGCOSHPSA-N
• SMILES： O=C([C@H](C)N)N[C@@H]1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• Topological Polar Surface Area: 58.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide

Introduction to (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide (CAS No. 1401668-08-3)

(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide, identified by its CAS number 1401668-08-3, is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound belongs to the class of peptidomimetics, which are designed to mimic the structure and function of natural peptides while offering improved pharmacological properties. The unique stereochemistry of this molecule, characterized by its (S)-configuration, plays a crucial role in its biological activity and potential therapeutic applications.

The molecular structure of (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide consists of a propionamide backbone linked to a benzyl-piperidine moiety. The presence of the (S)-configuration at the chiral center enhances its binding affinity and selectivity, making it a valuable candidate for drug discovery. This compound has garnered attention due to its potential role in modulating various biological pathways, particularly those involving neurotransmitter receptors and enzyme inhibition.

In recent years, there has been growing interest in the development of peptidomimetics as novel therapeutic agents. These compounds offer several advantages over traditional peptides, including improved stability, longer half-life, and better oral bioavailability. The work of researchers at leading pharmaceutical companies and academic institutions has highlighted the importance of stereochemistry in determining the efficacy of peptidomimetics. For instance, studies have demonstrated that the (S)-configuration at the chiral center of (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide contributes to its high binding affinity for target proteins.

One of the most promising areas of application for (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide is in the treatment of neurological disorders. Research has shown that this compound can interact with specific neurotransmitter receptors, potentially leading to the development of new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and depression. The benzyl-piperidine moiety is particularly noteworthy, as it has been shown to enhance penetration through the blood-brain barrier, improving therapeutic efficacy.

The synthesis of (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide involves a multi-step process that requires precise control over reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis techniques have made it possible to produce this compound with high yields and minimal racemization. These techniques include chiral auxiliary methods, enzymatic resolution, and catalytic asymmetric hydrogenation. The ability to produce enantiomerically pure peptidomimetics is critical for their biological activity and therapeutic potential.

In addition to its neurological applications, (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide has shown promise in other therapeutic areas. Studies have indicated that this compound can inhibit certain enzymes involved in cancer progression, making it a potential candidate for oncology research. The propionamide moiety has been found to interact with active sites of various enzymes, disrupting their function and potentially slowing tumor growth.

The pharmacokinetic properties of (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide are also an area of active investigation. Researchers are exploring ways to optimize its absorption, distribution, metabolism, and excretion (ADME) profiles to enhance its clinical utility. This includes studying its solubility, stability under different conditions, and interactions with metabolic enzymes. Understanding these properties is essential for developing formulations that ensure effective delivery and prolonged action.

The regulatory landscape for peptidomimetics like (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide is evolving rapidly. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) are increasingly recognizing the potential of these compounds as therapeutic agents. However, they also require rigorous clinical data to support their safety and efficacy before approval. Researchers are working closely with regulatory bodies to ensure that these requirements are met efficiently.

In conclusion, (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide (CAS No. 1401668-08-3) represents a significant advancement in peptidomimetic chemistry with broad therapeutic implications. Its unique stereochemistry and molecular structure make it a promising candidate for treating neurological disorders, cancer, and other diseases. Continued research into its synthesis, pharmacology, and clinical applications will further solidify its role in modern medicine.